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  3. 2-amino-9-[5-[[[5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl]oxy-methylphosphoryl]oxymethyl]-4-hydroxyoxolan-2-yl]-3H-purin-6-one
2-amino-9-[5-[[[5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl]oxy-methylphosphoryl]oxymethyl]-4-hydroxyoxolan-2-yl]-3H-purin-6-one 2-amino-9-[5-[[[5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl]oxy-methylphosphoryl]oxymethyl]-4-hydroxyoxolan-2-yl]-3H-purin-6-one
Brand Name: Vulcanchem
CAS No.: 128312-31-2
VCID: VC21167392
InChI: InChI=1S/C20H27N8O9P/c1-38(33,37-10-5-15(35-11(10)6-29)27-3-2-13(21)24-20(27)32)34-7-12-9(30)4-14(36-12)28-8-23-16-17(28)25-19(22)26-18(16)31/h2-3,8-12,14-15,29-30H,4-7H2,1H3,(H2,21,24,32)(H3,22,25,26,31)
SMILES: CP(=O)(OCC1C(CC(O1)N2C=NC3=C2N=C(NC3=O)N)O)OC4CC(OC4CO)N5C=CC(=NC5=O)N
Molecular Formula: C20H27N8O9P
Molecular Weight: 554.5 g/mol

2-amino-9-[5-[[[5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl]oxy-methylphosphoryl]oxymethyl]-4-hydroxyoxolan-2-yl]-3H-purin-6-one

CAS No.: 128312-31-2

Cat. No.: VC21167392

Molecular Formula: C20H27N8O9P

Molecular Weight: 554.5 g/mol

* For research use only. Not for human or veterinary use.

2-amino-9-[5-[[[5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl]oxy-methylphosphoryl]oxymethyl]-4-hydroxyoxolan-2-yl]-3H-purin-6-one - 128312-31-2

Specification

CAS No. 128312-31-2
Molecular Formula C20H27N8O9P
Molecular Weight 554.5 g/mol
IUPAC Name 2-amino-9-[5-[[[5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl]oxy-methylphosphoryl]oxymethyl]-4-hydroxyoxolan-2-yl]-1H-purin-6-one
Standard InChI InChI=1S/C20H27N8O9P/c1-38(33,37-10-5-15(35-11(10)6-29)27-3-2-13(21)24-20(27)32)34-7-12-9(30)4-14(36-12)28-8-23-16-17(28)25-19(22)26-18(16)31/h2-3,8-12,14-15,29-30H,4-7H2,1H3,(H2,21,24,32)(H3,22,25,26,31)
Standard InChI Key XHXQRVAZNAXVMD-UHFFFAOYSA-N
Isomeric SMILES CP(=O)(OCC1C(CC(O1)N2C=NC3=C2NC(=NC3=O)N)O)OC4CC(OC4CO)N5C=CC(=NC5=O)N
SMILES CP(=O)(OCC1C(CC(O1)N2C=NC3=C2N=C(NC3=O)N)O)OC4CC(OC4CO)N5C=CC(=NC5=O)N
Canonical SMILES CP(=O)(OCC1C(CC(O1)N2C=NC3=C2NC(=NC3=O)N)O)OC4CC(OC4CO)N5C=CC(=NC5=O)N

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